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Compound of Interest

Compound Name:
4,4-Difluoropiperidine-2-carboxylic

acid

Cat. No.: B15092590

Get Quote

Executive Summary
4,4-Difluoropiperidine-2-carboxylic acid (4,4-difluoropipecolic acid) is a critical fluorinated

scaffold in medicinal chemistry. Structurally, it serves as a lipophilic, metabolically stable

surrogate for proline and pipecolic acid. The introduction of the gem-difluoro group at the C4

position lowers the pKa of the amine, alters the ring pucker preference through the gauche

effect, and blocks oxidative metabolism at the typically labile C4 position.

This guide provides a comprehensive spectroscopic profile (NMR, MS, IR) and characterization

workflow for researchers synthesizing or utilizing this building block in peptide mimetics and

fragment-based drug design.

Compound Identity & Physicochemical Profile[1][2]
[3][4][5][6][7][8][9]
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Parameter Data

IUPAC Name 4,4-Difluoropiperidine-2-carboxylic acid

Common Name 4,4-Difluoropipecolic acid

CAS Number
403503-73-1 (S-isomer); 1402664-50-9

(racemate)

Molecular Formula

C

H

F

NO

Molecular Weight 165.14 g/mol

Monoisotopic Mass 165.0601

Physical State
White to off-white solid (typically isolated as HCl

salt)

Solubility

High in H

O, MeOH; Low in CH

Cl

, Et

O

Synthesis & Isolation Context
Understanding the synthesis is prerequisite to interpreting the spectra, particularly for

identifying common impurities (e.g., elimination byproducts).

Standard Route: Deoxyfluorination of protected 4-oxopipecolic acid using DAST

(Diethylaminosulfur trifluoride) or Deoxo-Fluor®, followed by acid-mediated deprotection.
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Critical Impurity: The elimination product (4-fluoro-1,2,3,6-tetrahydropyridine derivative) is a

common contaminant if the fluorination temperature is uncontrolled. This alkene shows distinct

vinylic signals in

H NMR (

~5.5 ppm) which must be absent in the pure material.
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Figure 1: Synthesis workflow highlighting the critical fluorination step where spectral validation

is required to rule out elimination byproducts.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR)
The gem-difluoro moiety creates a unique magnetic environment. The fluorine atoms are

diastereotopic due to the chiral center at C2, often resulting in complex splitting patterns.

F NMR (The Diagnostic Marker)
Pattern: Two distinct signals (AB system) or a broad coalesced signal, depending on the

solvent and conformational exchange rate.

Shift Range:

-95 to -110 ppm (relative to CFCl

).

Coupling: Geminal coupling

Hz.
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Interpretation: A single peak suggests rapid ring flipping or accidental equivalence. Two

doublets (AB quartet) confirm a rigid ring conformation or distinct diastereotopic

environments.

H NMR (Proton)
-Proton (H2):

4.0 – 4.5 ppm. Appears as a doublet of doublets (dd) or multiplet. Deshielded by the adjacent
nitrogen and carboxylic acid.

-Protons (H3):

2.4 – 2.9 ppm. These protons are vicinal to the electron-withdrawing fluorines and the chiral
center. They appear as complex multiplets due to coupling with H2, H4 (long range), and
strong coupling to

F.

-Protons (H5):

2.1 – 2.4 ppm. Similar complexity to H3.

-Protons (H6):

3.2 – 3.6 ppm. Multiplets typical of protons adjacent to an amine.

C NMR (Carbon)
C4 (Gem-difluoro carbon): The most diagnostic signal. It appears as a triplet due to coupling

with two equivalent (or near-equivalent) fluorines.

Shift:

~115 – 120 ppm.

Coupling:

Hz.

C2 (Chiral center):
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~55 – 60 ppm.

C=O (Carboxyl):

~170 ppm.

Mass Spectrometry (MS)
Mass spectrometry confirms the molecular weight and provides fragmentation fingerprints

characteristic of the fluorinated ring.

Ionization Mode: ESI (+) (Electrospray Ionization, Positive mode).

Molecular Ion:

[M+H]

: m/z 166.1

[M+Na]

: m/z 188.1

Fragmentation Logic (MS/MS):

Loss of HCOOH (46 Da): Common for carboxylic acids. Peak at m/z ~120.

Loss of HF (20 Da): Characteristic of aliphatic fluorides.

Ring Cleavage: Retro-Diels-Alder type fragmentation is suppressed by the saturated ring,

but loss of C2H2F2 fragments can occur at high collision energies.

Infrared Spectroscopy (IR)
IR is used primarily to confirm the oxidation state of the carbonyl and the presence of the C-F

bonds.
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Functional Group
Wavenumber (cm

)
Description

O-H (Acid) 2800 – 3200
Broad, overlapping with N-H

stretch.

C=O (Acid) 1720 – 1750 Strong, sharp band.

N-H (Amine) ~3400
Medium intensity (if free base);

broad ammonium band if salt.

C-F Stretch 1100 – 1250

Very strong. Often the

dominant feature in the

fingerprint region.

Experimental Protocols
Protocol A: Sample Preparation for NMR
To ensure sharp peaks and minimize exchange broadening of the amine/acid protons.

Solvent Selection: Use DMSO-d

or D

O.

Note: In D

O, the acidic and amine protons will exchange and disappear. Use DMSO-d

if observing the N-H/O-H signals is required.

Concentration: Dissolve 5–10 mg of the HCl salt in 0.6 mL of solvent.

Reference: Use TMS (0 ppm) or residual solvent peak (DMSO: 2.50 ppm).

Acquisition:

Run
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F NMR without proton decoupling first to observe F-H couplings, then with decoupling to
simplify the spectrum for integration.

Protocol B: LC-MS Identification
Column: C18 Reverse Phase (e.g., Agilent Zorbax or Phenomenex Luna).

Mobile Phase:

A: Water + 0.1% Formic Acid.

B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 5 minutes. (The compound is polar and will elute early,

typically < 2.0 min).

Detection: UV at 210 nm (weak absorbance due to lack of chromophore) and MS (ESI+).

Logical Characterization Workflow
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Figure 2: Step-by-step decision tree for validating the structural identity of 4,4-
difluoropiperidine-2-carboxylic acid.
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To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of 4,4-
Difluoropiperidine-2-carboxylic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15092590/docs#technical-guide-spectroscopic-
characterization-of-4-4-difluoropiperidine-2-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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